Cas no 913835-43-5 ((4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride)

• Product Name: (4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride
• CAS No: 913835-43-5
• MF: C₁₂H₁₈BClN₂O₃
• MW: 284.546922206879
• MDL: MFCD23099559
• CID: 802834
• Update Time: 2025-08-04

(4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride
• 4-(4-Methyl-1-piperazinylcarbonyl)benzeneboronic acid hydrochloride
• (4-((4-Methylpiperazin-1-yl)carbamoyl)-phenyl)boronic acid hydrochloride
• [4-(4-methylpiperazine-1-carbonyl)phenyl]boronic acid,hydrochloride
• Boronicacid, B-[4-[(4-methyl-1-piperazinyl)carbonyl]phenyl]-, hydrochloride (1:1)
• N-4-Methylpiperazinyl 4-boronobenzamide, HCl
• Boronic acid, [4-[(4-methyl-1-piperazinyl)carbonyl]phenyl]-, monohydrochloride (9CI)
• 4-(4-Methylpiperazine-1-carbonyl)phenylboronic acid hydrochloride
• 1-(4-Boronobenzoyl)-4-methylpiperazine hydrochloride, (4-Boronophenyl)(4-methylpiperazin-1-yl)methanone hydrochloride
• 4-[(4-Methylpiperazin-1-yl)carbonyl]benzeneboronicacidhydrochloride95%
• 4-(4-Methylpiperazine-1-carbonyl)benzeneboronic acid hydrochloride, 95%
• 4-(4-METHYLPIPERAZINE-1-CARBONYL)PHENYLBORONIC ACID, HCL
• 4-[(4-Methylpiperazin-1-yl)carbonyl]benzeneboronic acid hydrochloride

• MDL： MFCD23099559
• Inchi： 1S/C12H17BN2O3.ClH/c1-14-6-8-15(9-7-14)12(16)10-2-4-11(5-3-10)13(17)18;/h2-5,17-18H,6-9H2,1H3;1H
• InChI Key： OUEWYSQRULKJEQ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C)CC1)(C1C=CC(B(O)O)=CC=1)=O.Cl

Computed Properties

• Exact Mass: 284.11000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: 187-189℃
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 64.01000
• LogP: -0.56820
• Vapor Pressure: Not available

(4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride

Comprehensive Overview of (4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride (CAS No. 913835-43-5)

(4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride (CAS No. 913835-43-5) is a boronic acid derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its boronic acid functional group and piperazine moiety, is widely utilized in cross-coupling reactions, particularly in Suzuki-Miyaura reactions, which are pivotal in drug discovery and material science. The presence of the hydrochloride salt enhances its solubility and stability, making it a preferred choice for researchers.

The compound's unique structure, featuring a carbamoyl linker and a 4-methylpiperazine group, contributes to its versatility in medicinal chemistry. Recent studies highlight its potential as a building block for kinase inhibitors and protease inhibitors, aligning with the growing interest in targeted therapies for diseases such as cancer and autoimmune disorders. The boronic acid moiety also plays a critical role in the development of PET imaging agents, a hot topic in diagnostic research.

In the context of AI-driven drug discovery, (4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride has garnered attention due to its compatibility with high-throughput screening and computational modeling. Researchers frequently search for "boronic acid derivatives in drug design" or "piperazine-based compounds in pharmaceuticals," reflecting the compound's relevance in modern therapeutic development. Its CAS No. 913835-43-5 is often cited in patents and scientific literature, underscoring its industrial importance.

From a synthetic perspective, this compound is valued for its role in C-C bond formation and bioconjugation. The hydrochloride form ensures better handling and storage, addressing common challenges in laboratory settings. Additionally, its application in click chemistry and metal-catalyzed reactions has been explored, further expanding its utility in diverse chemical transformations.

Environmental and regulatory considerations are also critical when discussing (4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure safety. The compound's biodegradability and eco-toxicity profile are subjects of ongoing research, particularly as the pharmaceutical industry moves toward green chemistry principles.

In summary, (4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride (CAS No. 913835-43-5) is a multifaceted compound with broad applications in drug development, diagnostics, and synthetic chemistry. Its structural features and functional groups make it a valuable tool for researchers exploring targeted therapies, molecular imaging, and sustainable synthesis. As the demand for innovative pharmaceutical intermediates grows, this compound is poised to remain a key player in advancing scientific discovery.